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Compound of Interest

Compound Name: 3-Oxobutyl acetate

Cat. No.: B159995 Get Quote

Essential Safety and Handling Guide for 3-Oxobutyl
Acetate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3-
Oxobutyl acetate (CAS 10150-87-5). It includes detailed operational procedures, personal

protective equipment (PPE) recommendations, and disposal plans to ensure the safe and

compliant use of this compound in a laboratory setting.

Hazard Identification and Classification
3-Oxobutyl acetate is classified with the following hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

The signal word for this chemical is Warning.[1][2]
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Physical and Chemical Properties
Property Value

Molecular Formula C₆H₁₀O₃

Molecular Weight 130.14 g/mol

Appearance Colorless liquid or solid

Boiling Point 93-95 °C at 20 mmHg

Flash Point 76 °C

Density 1.042 g/mL at 25 °C

Data sourced from various suppliers.[3]

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is critical to minimize risks associated with

3-Oxobutyl acetate.

Engineering Controls
Work in a well-ventilated area, preferably under a chemical fume hood.[4][5]

Ensure that an eyewash station and safety shower are readily accessible.[6]

Personal Protective Equipment (PPE)
Protection Type Specification

Eye/Face Protection

Wear chemical safety goggles or a face shield

that meets NIOSH (US) or EN 166 (EU)

standards.[7]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber)

and a lab coat or protective clothing are

required.[8][9]

Respiratory Protection
If aerosols or mists are generated, use a

NIOSH-approved respirator.[8]
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Handling Procedures
Read the Safety Data Sheet (SDS) thoroughly before use.

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.[5]

Keep containers tightly closed when not in use.[4]

Wash hands thoroughly after handling.[8]

Storage
Store in a cool, dry, well-ventilated area.[4]

Recommended storage temperature is 2-8°C.[1][3]

Keep away from incompatible materials such as strong acids, strong bases, and oxidizing

agents.[7]

Emergency and Disposal Plan
First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[7]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15-20 minutes.

Remove contaminated clothing. Seek medical

advice if irritation persists.[7][8]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[7][8]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention.[7][8]

Spill Response
In the event of a spill, follow these steps:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as outlined above.

Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.

[6][8]

Collect the absorbed material into a suitable, labeled container for disposal.

Clean the spill area thoroughly.

Disposal Plan
Dispose of 3-Oxobutyl acetate and its containers in accordance with all local, state, and

federal regulations.
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Do not dispose of it down the drain.

Waste material should be handled by a licensed waste disposal company.

Experimental Workflow and Logical Relationships
Standard Operating Procedure for Handling 3-Oxobutyl
Acetate
Caption: Workflow for the safe handling of 3-Oxobutyl acetate.

Chemical Spill Response Workflow
Caption: Logical steps for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Oxobutyl acetate | 10150-87-5 [sigmaaldrich.com]

2. 10150-87-5|3-Oxobutyl acetate| Ambeed [ambeed.com]

3. Cas 10150-87-5,4-ACETOXY-2-BUTANONE TECH. 90 | lookchem [lookchem.com]

4. sigmaaldrich.com [sigmaaldrich.com]

5. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

7. fishersci.ca [fishersci.ca]

8. carlroth.com [carlroth.com]

9. msjc-keenan.newlook.safeschoolssds.com [msjc-keenan.newlook.safeschoolssds.com]

To cite this document: BenchChem. [Personal protective equipment for handling 3-Oxobutyl
acetate]. BenchChem, [2025]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b159995?utm_src=pdf-body
https://www.benchchem.com/product/b159995?utm_src=pdf-body
https://www.benchchem.com/product/b159995?utm_src=pdf-body
https://www.benchchem.com/product/b159995?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/SG/en/product/ambeedinc/ambh6fd7f8e9?context=bbe
https://www.ambeed.com/products/10150-87-5.html
https://www.lookchem.com/casno10150-87-5.html
https://www.sigmaaldrich.com/TW/en/sds/aldrich/w217506?userType=undefined
https://labchem-wako.fujifilm.com/sds/W01W0101-0364JGHEEN.pdf
https://pim-resources.coleparmer.com/sds/02498.pdf
https://www.fishersci.ca/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-s/S25531.pdf
https://www.carlroth.com/medias/SDB-33P2-EN-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzEyNjF8YXBwbGljYXRpb24vcGRmfGFHRmpMMmhrTmk4NU1UWTBPREkwTWpRNE16VXdMMU5FUWw4ek0xQXlYMFZPWDBWT0xuQmtaZ3xiY2MwNTFiYTFkNThiYzY2MjlmZjA1NGRlNGQzODdkNzZkNDcxYTk5NDQ5OGUwMzQ3NTE3YTdmZGE1N2U0N2E2
https://msjc-keenan.newlook.safeschoolssds.com/document/repo/1ff265ae-3078-11da-bc22-f8c243af2369
https://www.benchchem.com/product/b159995#personal-protective-equipment-for-handling-3-oxobutyl-acetate
https://www.benchchem.com/product/b159995#personal-protective-equipment-for-handling-3-oxobutyl-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b159995#personal-protective-equipment-for-handling-
3-oxobutyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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